2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-3-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H19F3N4OS/c1-27-17-14(5-2-8-22-17)16(26)24-13-4-3-9-25(11-13)15-7-6-12(10-23-15)18(19,20)21/h2,5-8,10,13H,3-4,9,11H2,1H3,(H,24,26)
• InChI Key: JIINJUZQUYZCTI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2CCCN(C2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H19F3N4OS
• Molecular Weight: 396.4 g/mol

Description

2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors and has been shown to enhance NAD+ levels in cells.

Mechanism of Action

The mechanism of action of 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide involves the enhancement of NAD+ levels in cells. NAD+ is a coenzyme that plays a crucial role in cellular metabolism and energy production. By increasing NAD+ levels, 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide can improve cellular metabolism and energy production, which is important for cellular function and survival. Additionally, this compound has been reported to have anti-inflammatory and anti-oxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can enhance NAD+ levels in cells, which is important for cellular metabolism and energy production. Additionally, 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been reported to have anti-inflammatory and anti-oxidant properties. In vivo studies have also shown that this compound can improve glucose tolerance and insulin sensitivity, which may be beneficial for the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide in lab experiments is its ability to enhance NAD+ levels in cells. This compound can be used to investigate the role of NAD+ in cellular metabolism and energy production. Additionally, 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been reported to have anti-inflammatory and anti-oxidant properties, which may be useful for studying the mechanisms of inflammation and oxidative stress in various diseases.
One limitation of using 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide in lab experiments is its potential toxicity. This compound has been shown to induce cytotoxicity in some cell lines at high concentrations. Additionally, the long-term effects of this compound on human health are not yet known.

Future Directions

There are several future directions for the research on 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide. One direction is to investigate the therapeutic potential of this compound in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. Another direction is to investigate the long-term effects of this compound on human health, including its potential toxicity and side effects. Finally, future research could focus on the development of new analogs of 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide with improved therapeutic properties.

Synthesis Methods

The synthesis of 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been reported in the literature. The synthesis involves the reaction of 2-chloronicotinic acid with 1-(5-(trifluoromethyl)-2-pyridinyl)piperidin-3-amine, followed by the addition of methylthiolate. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been extensively studied in scientific research due to its potential therapeutic applications. This compound has been shown to enhance NAD+ levels in cells, which is important for cellular metabolism and energy production. It has also been reported to have anti-inflammatory and anti-oxidant properties. Additionally, 2-(methylthio)-N-{1-[5-(trifluoromethyl)-2-pyridinyl]-3-piperidinyl}nicotinamide has been investigated for its potential use in treating various diseases, including cancer, neurodegenerative disorders, and metabolic disorders.